Cas no 896020-62-5 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-fluoro-N-methylbenzamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-fluoro-N-methylbenzamide
• CAS No: 896020-62-5
• MF: C₁₂H₁₄FNO₃S
• MW: 271.307865619659
• CID: 6398202
• PubChem ID: 18107339
• Update Time: 2025-05-19

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-fluoro-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-fluoro-N-methylbenzamide
• N-(1,1-dioxothiolan-3-yl)-3-fluoro-N-methylbenzamide
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-fluoro-N-methylbenzamide
• F2545-0137
• SR-01000022075-1
• AKOS024659277
• SR-01000022075
• 896020-62-5

• Inchi： 1S/C12H14FNO3S/c1-14(11-5-6-18(16,17)8-11)12(15)9-3-2-4-10(13)7-9/h2-4,7,11H,5-6,8H2,1H3
• InChI Key： UGTMQZDIVQSFSG-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N(C(C1C=CC=C(C=1)F)=O)C)(=O)=O

Computed Properties

• Exact Mass: 271.06784264g/mol
• Monoisotopic Mass: 271.06784264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-fluoro-N-methylbenzamide

N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-3-fluoro-N-methylbenzamide: An Overview of a Promising Compound in Medicinal Chemistry

N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-3-fluoro-N-methylbenzamide (CAS No. 896020-62-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiolanes, which are cyclic sulfur-containing compounds with a diverse range of biological activities. The presence of the thiolane ring, along with the fluoro and methyl substituents, contributes to its distinct chemical and biological properties.

The chemical structure of N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-3-fluoro-N-methylbenzamide is characterized by a thiolane ring in its oxidized form (dioxo), a fluorine atom at the para position of the benzene ring, and a methyl group attached to the nitrogen atom. These structural elements play crucial roles in determining the compound's reactivity and biological activity. The dioxo form of the thiolane ring is particularly noteworthy as it can influence the compound's stability and interactions with biological targets.

Recent studies have highlighted the potential of N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-3-fluoro-N-methylbenzamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activation of microglia, which are immune cells in the brain that can contribute to neuroinflammation when overactivated.

In addition to its neuroprotective properties, N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-3-fluoro-N-methylbenzamide has also shown promise as an anti-inflammatory agent. In vitro studies have revealed that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are often elevated in chronic inflammatory conditions. This makes it a potential candidate for treating diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-3-fluoro-N-methylbenzamide has been extensively studied to understand its behavior in biological systems. It has been found to have good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability has been evaluated using various in vitro models, indicating that it is resistant to rapid degradation by liver enzymes.

Clinical trials are currently underway to further investigate the safety and efficacy of N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-3-fluoro-N-methylbenzamide. Early-phase trials have shown promising results, with patients exhibiting improved symptoms and tolerability. However, more extensive studies are needed to fully establish its therapeutic potential and optimal dosing regimens.

The synthesis of N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-3-fluoro-N-methylbenzamide involves several steps that require precise control over reaction conditions. The key intermediate is typically prepared through a series of reactions involving thioether formation, oxidation, and functional group manipulation. The final step involves coupling this intermediate with 3-fluorobenzoyl chloride in the presence of a suitable base to form the desired product.

In conclusion, N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-3-fluoro-N-methylbenzamide (CAS No. 896020-62-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds significant promise for addressing unmet medical needs in various disease areas.